4-isobutyryl-1H-pyrrole-2-carboxylic acid methyl ester

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: methyl 4-(2-methylpropanoyl)-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C10H13NO3/c1-6(2)9(12)7-4-8(11-5-7)10(13)14-3/h4-6,11H,1-3H3
• InChI Key: IVLNUPGMJGJTSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=CNC(=C1)C(=O)OC

Description

4-isobutyryl-1H-pyrrole-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of isobutyryl chloride and aluminum chloride in dry DCM were stirred in an inert atmosphere at 0-5° C. for 15 minutes. To this was added a solution of 1H-pyrrole-2-carboxylic acid methyl ester in dry DCM drop wise under stirring at 0-5° C. and stirred further for 4 hours at room temperature. After completion of reaction, reaction mixture was poured into ice water and extracted with DCM, DCM layer was washed with 1N NaOH followed by water and brine. The organic layer was dried over anhydrous sodium sulfate and was evaporated to get 4-isobutyryl-1H-pyrrole-2-carboxylic acid methyl ester (B1-I)